Cas no 2139677-45-3 (6-chloro-8-(difluoromethyl)-9H-purine)

• Product Name: 6-chloro-8-(difluoromethyl)-9H-purine
• CAS No: 2139677-45-3
• MF: C₆H₃ClF₂N₄
• MW: 204.56462597847
• MDL: MFCD32667506
• CID: 5462932
• PubChem ID: 133058087
• Update Time: 2023-11-25

6-chloro-8-(difluoromethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-8-(difluoromethyl)-7H-purine
• 6-Chloro-8-(difluoromethyl)-9H-purine
• Z2724204472
• 6-chloro-8-(difluoromethyl)-9H-purine

• MDL： MFCD32667506
• Inchi： 1S/C6H3ClF2N4/c7-3-2-5(11-1-10-3)13-6(12-2)4(8)9/h1,4H,(H,10,11,12,13)
• InChI Key： VDAOYLAEGGJXOM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)N=C(C(F)F)N2

Computed Properties

• Exact Mass: 204.0014301 g/mol
• Monoisotopic Mass: 204.0014301 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.56
• XLogP3: 1.7
• Topological Polar Surface Area: 54.5